Cas no 41243-26-9 (2-Quinoxalinemethanol,4-oxide(7CI,9CI))

2-Quinoxalinemethanol,4-oxide(7CI,9CI) structure
41243-26-9 structure
Product Name:2-Quinoxalinemethanol,4-oxide(7CI,9CI)
CAS No:41243-26-9
MF:C9H8N2O2
MW:176.172021865845
CID:926767
PubChem ID:45099669
Update Time:2025-04-19

2-Quinoxalinemethanol,4-oxide(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinemethanol,4-oxide(7CI,9CI)
    • (4-OXIDOQUINOXALIN-2-YL)METHANOL
    • (4-oxidoquinoxalin-4-ium-2-yl)methanol
    • 41243-26-9
    • (4-Oxo-4lambda~5~-quinoxalin-2-yl)methanol
    • DTXSID10668039
    • Inchi: 1S/C9H8N2O2/c12-6-7-5-11(13)9-4-2-1-3-8(9)10-7/h1-5,12H,6H2
    • InChI Key: UPDKWYWGBDVSFR-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=C(CO)N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 58.6Ų
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